Cas no 63033-81-8 (Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro-)

Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro- structure
63033-81-8 structure
Product Name:Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro-
CAS No:63033-81-8
MF:C12H7FN4O6
MW:322.205585718155
CID:1646589
Update Time:2024-09-12

Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(4-fluorophenyl)-2,4,6-trinitro-
    • N-(4-FLUOROPHENYL)PICRYLAMINE
    • Inchi: 1S/C12H7FN4O6/c13-7-1-3-8(4-2-7)14-12-10(16(20)21)5-9(15(18)19)6-11(12)17(22)23/h1-6,14H
    • InChI Key: JJGBDTGDFFAGMT-UHFFFAOYSA-N
    • SMILES: C1(NC2=CC=C(F)C=C2)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 322.03501
  • Monoisotopic Mass: 322.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.650±0.06 g/cm3(Predicted)
  • Boiling Point: 419.0±45.0 °C(Predicted)
  • PSA: 141.45
  • pka: -9.21±0.25(Predicted)

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